2-({5-[(2-isopropylphenoxy)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-methyl-5-[(2-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H23N5O2S2/c1-12(2)14-7-5-6-8-15(14)26-9-16-22-23-19(24(16)4)28-11-17(25)21-18-20-13(3)10-27-18/h5-8,10,12H,9,11H2,1-4H3,(H,20,21,25)
• InChI Key: HXMXNNSENYRSJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC=C3C(C)C
• Molecular Formula: C19H23N5O2S2
• Molecular Weight: 417.6 g/mol

Description

The chemical compound belongs to a class of substances known for their complex synthesis and multifunctional applications in various fields of chemistry and biology. Similar compounds have been synthesized and analyzed to understand their structural, physical, and chemical properties, which contribute significantly to their potential applications in pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of similar triazole and thiazole derivatives often involves multi-step reactions, including the use of acyl chloride intermediates, condensation reactions, and cycloaddition reactions. For instance, compounds with related structures have been synthesized through the reaction of acetyl phenyl with different amino or thiol-containing heterocycles, yielding complex products with potential bioactivity (Huicheng Wang et al., 2010).

Scientific Research Applications

Antimicrobial Applications

Research has indicated that derivatives similar to the specified compound have significant antimicrobial effects against a variety of pathogens. For instance, a study by Cankiliç and Yurttaş (2017) demonstrated that thiazole derivatives exhibit considerable antimicrobial activity against foodborne Gram-positive and Gram-negative bacteria, various Candida species, and some Aspergillus and Penicillium fungi species (Cankiliç & Yurttaş, 2017). These findings suggest potential applications in developing new antimicrobial agents.

Anticancer Applications

Another promising area of application is in cancer research. Evren et al. (2019) synthesized and evaluated the anticancer activity of 5-methyl-4-phenyl thiazole derivatives. Their study found that certain compounds exhibited selective cytotoxicity against human lung adenocarcinoma cells while sparing non-cancerous cells, indicating potential use as targeted anticancer agents (Evren et al., 2019).

Applications in Heterocyclic Chemistry

The versatility of acetamide derivatives in heterocyclic chemistry has been explored through various studies. For example, Schmeyers and Kaupp (2002) highlighted the use of thioureido-acetamides in one-pot cascade reactions to synthesize a wide range of heterocycles efficiently, showcasing the compound's utility in synthetic organic chemistry (Schmeyers & Kaupp, 2002).

Insecticidal Applications

Additionally, compounds with similar structures have been assessed for their insecticidal properties. Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety and evaluated their effectiveness against the cotton leafworm, Spodoptera littoralis, indicating the potential for agricultural applications (Fadda et al., 2017).

Anti-inflammatory and Analgesic Applications

Furthermore, the anti-inflammatory and analgesic potential of structurally related compounds has been investigated. For example, novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles were evaluated for their anti-inflammatory and analgesic effects, highlighting the potential for pharmaceutical development in treating inflammation and pain (Shkair et al., 2016).